Cas no 904439-01-6 (2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl-N-3-(methylsulfanyl)phenylacetamide)

• Product Name: 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl-N-3-(methylsulfanyl)phenylacetamide
• CAS No: 904439-01-6
• MF: C₁₆H₁₄N₂O₃S₃
• MW: 378.488959789276
• CID: 5871803
• PubChem ID: 20866105
• Update Time: 2025-06-11

2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl-N-3-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F3168-1278
• 2-((1,1-dioxidobenzo[d]isothiazol-3-yl)thio)-N-(3-(methylthio)phenyl)acetamide
• SR-01000131697-1
• 2-[(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl]-N-[3-(methylsulfanyl)phenyl]acetamide
• AKOS001824984
• 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• SR-01000131697
• 904439-01-6
• 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl-N-3-(methylsulfanyl)phenylacetamide

• Inchi： 1S/C16H14N2O3S3/c1-22-12-6-4-5-11(9-12)17-15(19)10-23-16-13-7-2-3-8-14(13)24(20,21)18-16/h2-9H,10H2,1H3,(H,17,19)
• InChI Key： VSLZHFNGLPCEQF-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)SCC(NC1C=CC=C(C=1)SC)=O)(=O)=O

Computed Properties

• Exact Mass: 378.01665583g/mol
• Monoisotopic Mass: 378.01665583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 135Ų

Additional information on 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl-N-3-(methylsulfanyl)phenylacetamide

Recent Advances in the Study of 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl-N-3-(methylsulfanyl)phenylacetamide (CAS: 904439-01-6)

The compound 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl-N-3-(methylsulfanyl)phenylacetamide (CAS: 904439-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and sulfanyl acetamide moieties, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 904439-01-6 effectively inhibits the NF-κB pathway, a critical regulator of inflammatory responses. This inhibition was observed in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 904439-01-6 has shown notable anticancer activity. Research conducted by a team at the National Cancer Institute revealed that the compound induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism involves the activation of caspase-dependent pathways and the suppression of survivin, an anti-apoptotic protein. These findings were further corroborated by a 2024 study in Cancer Research, which highlighted the compound's synergistic effects when combined with standard chemotherapeutic agents.

The synthetic optimization of 904439-01-6 has also been a focal point of recent investigations. A novel, high-yield synthesis route was developed in 2023, as reported in Organic Process Research & Development. This method not only improves the scalability of production but also enhances the purity and stability of the compound, addressing previous challenges related to its storage and handling. Such advancements are crucial for facilitating future clinical trials and large-scale manufacturing.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 904439-01-6 has limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its delivery. Additionally, comprehensive toxicology studies are required to ensure its safety profile before progressing to human trials. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-(1,1-dioxo-1lambda6,2-benzothiazol-3-yl)sulfanyl-N-3-(methylsulfanyl)phenylacetamide (904439-01-6) represents a compelling candidate for further development in both anti-inflammatory and anticancer therapeutics. Its dual mechanisms of action, combined with recent synthetic advancements, position it as a molecule of high interest in the pharmaceutical industry. Future research should focus on addressing its pharmacokinetic challenges and advancing it through preclinical and clinical stages to fully realize its therapeutic potential.